Cas no 1092276-45-3 (1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine)

• Product Name: 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine
• CAS No: 1092276-45-3
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 5735210
• PubChem ID: 33785763
• Update Time: 2025-07-18

1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-[(5-methyl-2-thienyl)methyl]-
• 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine
• MFCD10688764
• F1908-2849
• 1-((5-Methylthiophen-2-yl)methyl)piperidin-4-amine
• 1092276-45-3
• AKOS009286360

• Inchi： 1S/C11H18N2S/c1-9-2-3-11(14-9)8-13-6-4-10(12)5-7-13/h2-3,10H,4-8,12H2,1H3
• InChI Key： OYVBLSUEUSHCKV-UHFFFAOYSA-N
• SMILES： N1(CC2SC(C)=CC=2)CCC(N)CC1

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Predicted)
• Boiling Point: 297.7±40.0 °C(Predicted)
• pka: 10.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine

Comprehensive Overview of 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine (CAS No. 1092276-45-3)

1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine (CAS No. 1092276-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiophene and piperidine moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The molecular structure of 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine includes a 5-methylthiophen-2-yl group attached to a piperidin-4-amine core. This combination of aromatic and aliphatic components makes it a versatile intermediate in synthetic chemistry. Recent studies have highlighted its role in the development of novel central nervous system (CNS) agents, owing to the piperidine scaffold's prevalence in neuroactive compounds. The thiophene ring, meanwhile, is known for enhancing metabolic stability and bioavailability.

In the context of current trends, 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine aligns with the growing demand for small-molecule therapeutics and precision medicine. Searches for terms like "piperidine derivatives in drug design" and "thiophene-based bioactive compounds" reflect the scientific community's focus on these areas. Additionally, the compound's potential as a ligand for G-protein-coupled receptors (GPCRs) has sparked interest, given the prominence of GPCRs in modern pharmacology.

From a synthetic perspective, CAS No. 1092276-45-3 is often synthesized via reductive amination or nucleophilic substitution reactions. Its amine functionality allows for further derivatization, making it a valuable building block in combinatorial chemistry. Researchers frequently inquire about "synthetic routes for piperidine amines" and "applications of thiophene-methyl derivatives," underscoring the compound's relevance in organic synthesis.

The physicochemical properties of 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine—such as its solubility, logP, and pKa—are critical for its pharmacokinetic profile. These parameters are often optimized during lead compound optimization phases in drug development. Discussions around "improving drug-like properties of amine-containing molecules" are common in forums and publications, further highlighting the compound's significance.

In summary, 1-[(5-methylthiophen-2-yl)methyl]piperidin-4-amine (CAS No. 1092276-45-3) represents a promising candidate for interdisciplinary research. Its structural motifs and functional groups align with contemporary interests in drug discovery, medicinal chemistry, and biochemical applications. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.